Cas no 301158-40-7 (4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide)

• Product Name: 4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide
• CAS No: 301158-40-7
• MF: C₁₆H₁₃Cl₄NO₃S
• MW: 441.156319379807
• CID: 5853676
• PubChem ID: 4569202
• Update Time: 2025-07-21

4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-(2,2,2-trichloro-1-((4-chlorophenyl)sulfonyl)ethyl)benzamide
• Benzamide, 4-methyl-N-[2,2,2-trichloro-1-[(4-chlorophenyl)sulfonyl]ethyl]-
• 301158-40-7
• AKOS016874697
• F0124-0084
• AKOS001023754
• 4-methyl-N-[2,2,2-trichloro-1-(4-chlorophenyl)sulfonylethyl]benzamide
• 4-METHYL-N-[2,2,2-TRICHLORO-1-(4-CHLOROBENZENESULFONYL)ETHYL]BENZAMIDE
• 4-methyl-N-{2,2,2-trichloro-1-[(4-chlorophenyl)sulfonyl]ethyl}benzamide
• Z56756888
• 4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide

• Inchi： 1S/C16H13Cl4NO3S/c1-10-2-4-11(5-3-10)14(22)21-15(16(18,19)20)25(23,24)13-8-6-12(17)7-9-13/h2-9,15H,1H3,(H,21,22)
• InChI Key： XUDSJFZMEUOAAV-UHFFFAOYSA-N
• SMILES： C(NC(S(C1=CC=C(Cl)C=C1)(=O)=O)C(Cl)(Cl)Cl)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 440.934075g/mol
• Monoisotopic Mass: 438.937025g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 71.6Ų

Experimental Properties

• Density: 1.494±0.06 g/cm3(Predicted)
• Boiling Point: 575.3±50.0 °C(Predicted)
• pka: 10.62±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide

Comprehensive Overview of 4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide (CAS No. 301158-40-7)

4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide, with the CAS number 301158-40-7, is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its complex molecular structure, features a trichloroethyl group and a chlorobenzenesulfonyl moiety, which contribute to its unique chemical properties. Researchers and industry professionals often search for terms like "4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide synthesis" or "CAS 301158-40-7 applications," reflecting the growing interest in its potential uses.

The compound's structure suggests potential utility in enzyme inhibition and receptor modulation, making it a subject of interest for drug discovery. Its sulfonyl and benzamide functional groups are particularly noteworthy, as they are common motifs in bioactive molecules. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, with searches like "machine learning for benzamide derivatives" becoming increasingly popular. This aligns with the broader scientific community's focus on leveraging technology to accelerate research.

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In the context of green chemistry, there is growing interest in minimizing the environmental impact of chemical synthesis. Researchers are investigating catalytic methods and solvent-free reactions to produce 4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide more sustainably. This aligns with global initiatives to reduce hazardous waste, as reflected in searches for "green synthesis of sulfonylbenzamides." Such advancements could pave the way for broader industrial adoption.

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Looking ahead, the potential applications of 4-methyl-N-2,2,2-trichloro-1-(4-chlorobenzenesulfonyl)ethylbenzamide may expand into emerging fields such as material science and nanotechnology. Its unique structure could inspire innovations in polymeric materials or surface coatings, as suggested by exploratory searches like "benzamide derivatives in smart materials." Interdisciplinary collaboration will likely play a key role in unlocking these possibilities.

In summary, CAS 301158-40-7 represents a versatile compound with significant potential across multiple industries. Its intricate chemistry and functional groups make it a valuable subject for ongoing research, particularly in the realms of drug development, agrochemical innovation, and sustainable synthesis. As scientific inquiry continues to evolve, this compound will undoubtedly remain a topic of interest for researchers and industry professionals alike.